Cas no 1333706-51-6 (ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate)

Ethyl 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core linked to a pyrazole ester moiety. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both pyrazolo[3,4-d]pyrimidine and pyrazole functionalities enhances its potential for selective binding interactions, while the ethyl ester group offers synthetic flexibility for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, aiding in the development of targeted therapeutics. The compound is typically handled under standard laboratory conditions, ensuring stability for research applications.
ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate structure
1333706-51-6 structure
Product Name:ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate
CAS No:1333706-51-6
MF:C12H12N6O2
MW:272.262681007385
MDL:MFCD19982454
CID:5054519
PubChem ID:53621918
Update Time:2025-05-20

ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate
    • NE51084
    • Z1250132740
    • ethyl 1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazole-4-carboxylate
    • ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate
    • MDL: MFCD19982454
    • Inchi: 1S/C12H12N6O2/c1-3-20-12(19)8-4-16-18(6-8)11-9-5-15-17(2)10(9)13-7-14-11/h4-7H,3H2,1-2H3
    • InChI Key: PVANESFRXWNOCO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NN(C=1)C1=C2C=NN(C)C2=NC=N1)=O

Computed Properties

  • Exact Mass: 272.10217365 g/mol
  • Monoisotopic Mass: 272.10217365 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 87.7
  • Molecular Weight: 272.26

ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate Security Information

ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on ethyl 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate (CAS No. 1333706-51-6)

In the realm of pharmaceutical and agrochemical research, ethyl 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate (CAS No. 1333706-51-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazolo[3,4-d]pyrimidine and pyrazole core structures, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique molecular scaffold, which offers versatility in synthetic modifications and biological activity optimization.

The compound's ethyl carboxylate moiety enhances its solubility and bioavailability, making it a promising candidate for further derivatization. Recent studies highlight its role as a kinase inhibitor precursor, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases. As the pharmaceutical industry shifts toward precision medicine, molecules like 1333706-51-6 are gaining traction for their ability to interact selectively with biological targets.

From a synthetic chemistry perspective, the 1-methyl-1H-pyrazolo[3,4-d]pyrimidine fragment is a key building block in medicinal chemistry. Its fusion with a pyrazole-carboxylate group introduces steric and electronic properties that influence binding affinity. This structural duality has sparked discussions in AI-driven drug design forums, where computational models predict its potential as a fragment-based lead compound. Such insights are invaluable for researchers exploring structure-activity relationships (SAR) in high-throughput screening.

Beyond therapeutics, ethyl 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate is also investigated for its utility in agrochemical formulations. Its heterocyclic framework shares similarities with known plant growth regulators, prompting studies on crop yield enhancement. With global attention on sustainable agriculture, this compound's eco-friendly profile and low toxicity are frequently cited in green chemistry literature.

Analytical challenges associated with CAS No. 1333706-51-6, such as HPLC purification and NMR characterization, are actively addressed in peer-reviewed journals. Advanced techniques like LC-MS and X-ray crystallography have been employed to elucidate its conformation, aiding in the development of crystal engineering strategies. These methodological advancements are often highlighted in open-access chemistry databases, catering to the needs of academic and industrial researchers alike.

In summary, ethyl 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate represents a multifaceted compound with cross-disciplinary relevance. Its integration into drug discovery pipelines and material science applications underscores its importance in modern scientific endeavors. As research progresses, this molecule is poised to contribute to breakthroughs in personalized medicine and green synthesis, reflecting the dynamic intersection of chemistry and technology.

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